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Compound of Interest

Compound Name:
1,3-Bis(tert-

butylperoxyisopropyl)benzene

Cat. No.: B035471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Bis(tert-
butylperoxyisopropyl)benzene, a bifunctional organic peroxide widely utilized in polymer

chemistry. This document details its chemical identity, physicochemical properties, primary

applications, mechanism of action, and synthesis protocols.

Chemical Identity and Nomenclature
1,3-Bis(tert-butylperoxyisopropyl)benzene, commonly referred to as BIPB, is the meta-

isomer of bis(tert-butylperoxyisopropyl)benzene. It is crucial to distinguish it from its para-

isomer (1,4-isomer) and mixtures, which are associated with different CAS numbers and may

have varying properties. The compound specified in this guide is the 1,3-isomer, primarily

identified by CAS number 2212-81-9.
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Identifier Value

IUPAC Name 1,3-bis(2-tert-butylperoxypropan-2-yl)benzene[1]

Common Name 1,3-Bis(tert-butylperoxyisopropyl)benzene

Abbreviation BIPB

CAS Number 2212-81-9[2][3][4]

Molecular Formula C₂₀H₃₄O₄[3][5]

Molecular Weight 338.49 g/mol [4]

InChI Key UBRWPVTUQDJKCC-UHFFFAOYSA-N[2][4]

Synonyms

m-Bis[2-(tert-butylperoxy)-2-propyl]benzene,

Perkadox 14, Di(tert-

butylperoxyisopropyl)benzene[3][4][6]

Note: The related CAS number 25155-25-3 typically refers to the para-isomer (1,4-) or a

mixture of isomers.[7][8][9][10][11][12][13][14][15]

Physicochemical Properties
The physical and chemical characteristics of 1,3-Bis(tert-butylperoxyisopropyl)benzene
determine its handling, storage, and application parameters.
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Property Value

Appearance White to slightly yellow flakes or granules

Melting Point 43-49 °C[4][16]

Boiling Point 360 °C (estimated)[17][16]

Density 0.974 g/cm³[16]

Flash Point 113 °C[17]

Water Solubility 40 µg/L at 20 °C[4][16]

Theoretical Active Oxygen 9.45%[18]

Self-Accelerating Decomposition Temp. (SADT) 80 °C[17]

Core Application: Polymer Crosslinking
The principal application of this compound is as a high-efficiency crosslinking agent (also

known as a vulcanizing agent) for a wide range of polymers and elastomers.[2][19]

Crosslinking imparts significant improvements to the material's mechanical strength, thermal

stability, and durability by creating a three-dimensional polymer network.[2]

Key Polymers Crosslinked:

Chlorinated Polyethylene (CPE)[2][16]

Ethylene-Propylene-Diene Monomer (EPDM) Rubber[17][16]

Ethylene-Vinyl Acetate (EVA) Copolymers[2][17]

Silicone Rubber[2][16]

Nitrile Rubber[17][16]

Natural and Synthetic Rubbers[2]

The crosslinking process is initiated by the thermal decomposition of the peroxide. The

unstable O-O bonds in the molecule break when heated, generating highly reactive tert-butoxy
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and alkyl free radicals. These radicals then abstract hydrogen atoms from the polymer chains,

creating polymer radicals that subsequently combine to form stable carbon-carbon crosslinks.

1,3-BIPB
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+ Alkyl Diradical
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Caption: Thermal decomposition of 1,3-BIPB to initiate polymer crosslinking.

1,3-Bis(tert-butylperoxyisopropyl)benzene is often considered an upgraded alternative to

the more traditional crosslinking agent, Dicumyl Peroxide (DCP).[2][18] It offers several distinct

advantages, most notably higher efficiency and a significantly lower odor profile in the final

products.[20]

Feature
1,3-Bis(tert-
butylperoxyisopropyl)benz
ene (BIPB)

Dicumyl Peroxide (DCP)

Crosslinking Efficiency

High; requires approximately

2/3 the dosage of DCP for the

same effect.[2][17][16]

Standard

Odor

Low to none in final products;

often called "odorless DCP".[7]

[18][20]

Produces noticeable odor

(acetophenone byproduct)

Scorch Safety
Superior scorch safety and

processing stability.[7]
Standard

Applications

Ideal for odor-sensitive

applications like footwear and

consumer goods.[20]

General purpose
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Experimental Protocols: Synthesis
Several methods for the synthesis of 1,3-Bis(tert-butylperoxyisopropyl)benzene have been

developed, ranging from traditional multi-step routes to more efficient one-step processes.

A primary and widely documented method involves the acid-catalyzed condensation of di-(2-

hydroxyisopropyl)benzene with tert-butyl hydroperoxide.[2] This process typically requires a

strong acid catalyst.
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Caption: Workflow for the acid-catalyzed synthesis of 1,3-BIPB.
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Detailed Protocol Steps:

Preparation: The precursor, di-(2-hydroxyisopropyl)benzene, is synthesized from 1,3-

diisopropylbenzene via oxidation followed by reduction.[2]

Reaction: Di-(2-hydroxyisopropyl)benzene and tert-butyl hydroperoxide are mixed in a

suitable solvent such as toluene.[2]

Catalysis: A strong acid catalyst, like sulfuric acid or perchloric acid, is added to initiate the

condensation dehydration reaction.[2][18]

Purification: The reaction is terminated by adding water. The organic phase is separated,

washed repeatedly with water and an alkali solution to remove impurities, and finally dried to

yield the product.[21]

A more advanced, one-step synthesis has been developed to improve yield and purity under

milder conditions.[21]

Protocol Outline:

Charging Reactants: Tert-butyl hydroperoxide, 2-isopropyl benzene alcohol, and a catalyst

(e.g., NaClO₄) are added to a reaction vessel.[21]

Initiation: 70% sulfuric acid is slowly added while maintaining the temperature between 30-55

°C. The reaction proceeds for 30-50 minutes.[21]

Termination and Purification: The reaction is stopped with deionized water. The organic layer

is then separated, washed, and dried to obtain the final product with a purity of over 95%.[21]

Safety and Handling
As an organic peroxide, 1,3-Bis(tert-butylperoxyisopropyl)benzene is thermally sensitive

and requires careful handling.

Hazards: Risk of fire and explosion if heated (Hazard Class 5.2, UN 3106). May cause eye

and skin irritation.[7]
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Storage: Store in a cool, dry, well-ventilated area, away from heat sources and incompatible

materials like strong acids and reducing agents.[14][17] Storage temperatures should be

kept below 45°C.[17]

Handling: Avoid exposure to heat, shock, and friction.[12] Use appropriate personal

protective equipment (PPE), including gloves and eye/face protection.[16] In case of a spill,

do not use combustible absorbents; dampen the material with 60-70% ethanol and transfer

to a suitable container.[22]

Conclusion
1,3-Bis(tert-butylperoxyisopropyl)benzene is a highly effective and specialized organic

peroxide that serves as a superior crosslinking agent in the polymer industry. Its high efficiency,

coupled with the production of low-odor finished materials, makes it an invaluable tool for

creating high-performance polymers for a variety of demanding applications. Proper

understanding of its properties, synthesis, and safety protocols is essential for its effective and

safe utilization in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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